![molecular formula C16H17NO3 B14498539 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-1,2,3,3a,4,5-hexahydro-6H-indol-6-one CAS No. 64603-69-6](/img/structure/B14498539.png)
1-[(2H-1,3-Benzodioxol-5-yl)methyl]-1,2,3,3a,4,5-hexahydro-6H-indol-6-one
Description
1-[(2H-1,3-Benzodioxol-5-yl)methyl]-1,2,3,3a,4,5-hexahydro-6H-indol-6-one is a complex organic compound that features a benzodioxole moiety fused to an indole structure
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2H-1,3-Benzodioxol-5-yl)methyl]-1,2,3,3a,4,5-hexahydro-6H-indol-6-one typically involves multiple steps, starting from readily available precursors. One common route involves the initial formation of the benzodioxole moiety, followed by its attachment to an indole precursor through a series of reactions, including chloromethylation, nitrile formation, hydrolysis, and reduction .
Properties
CAS No. |
64603-69-6 |
|---|---|
Molecular Formula |
C16H17NO3 |
Molecular Weight |
271.31 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3,3a,4,5-tetrahydro-2H-indol-6-one |
InChI |
InChI=1S/C16H17NO3/c18-13-3-2-12-5-6-17(14(12)8-13)9-11-1-4-15-16(7-11)20-10-19-15/h1,4,7-8,12H,2-3,5-6,9-10H2 |
InChI Key |
SAOJKTSRKSGJMD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)C=C2C1CCN2CC3=CC4=C(C=C3)OCO4 |
Origin of Product |
United States |
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